Cas no 118679-18-8 (2-(bromomethyl)-5-nitro-1-benzofuran)
118679-18-8 structure
Product Name:2-(bromomethyl)-5-nitro-1-benzofuran
CAS No:118679-18-8
MF:C9H6BrNO3
MW:256.052841663361
MDL:MFCD00800967
CID:131917
PubChem ID:11414179
Update Time:2025-04-19
2-(bromomethyl)-5-nitro-1-benzofuran Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran,2-(bromomethyl)-5-nitro-
- 2-(bromomethyl)-5-nitro-1-benzofuran
- 2-BROMOMETHYL-5-NITROBENZOFURAN
- 2-(Bromomethyl)-5-nitrobenzofuran
- DTXSID90465169
- EN300-8678479
- 2-bromomethyl-5-nitro-benzofuran
- 118679-18-8
- SFJHMWIZTGVIBR-UHFFFAOYSA-N
- SCHEMBL8381918
-
- MDL： MFCD00800967
- Inchi： 1S/C9H6BrNO3/c10-5-8-4-6-3-7(11(12)13)1-2-9(6)14-8/h1-4H,5H2
- InChI Key： SFJHMWIZTGVIBR-UHFFFAOYSA-N
- SMILES： BrCC1=CC2C=C(C=CC=2O1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 254.95300
- Monoisotopic Mass: 254.95311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 59Ų
Experimental Properties
- PSA: 58.96000
- LogP: 3.75910
2-(bromomethyl)-5-nitro-1-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8678479-1g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95% | 1g |
$1142.0 | 2023-09-02 | |
| Enamine | EN300-8678479-5g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95% | 5g |
$3313.0 | 2023-09-02 | |
| Enamine | EN300-8678479-10g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95% | 10g |
$4914.0 | 2023-09-02 | |
| Enamine | EN300-8678479-0.05g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95.0% | 0.05g |
$266.0 | 2025-02-21 | |
| Enamine | EN300-8678479-0.1g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95.0% | 0.1g |
$396.0 | 2025-02-21 | |
| Enamine | EN300-8678479-0.25g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95.0% | 0.25g |
$567.0 | 2025-02-21 | |
| Enamine | EN300-8678479-0.5g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95.0% | 0.5g |
$891.0 | 2025-02-21 | |
| Enamine | EN300-8678479-1.0g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95.0% | 1.0g |
$1142.0 | 2025-02-21 | |
| Enamine | EN300-8678479-2.5g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95.0% | 2.5g |
$2240.0 | 2025-02-21 | |
| Enamine | EN300-8678479-5.0g |
2-(bromomethyl)-5-nitro-1-benzofuran |
118679-18-8 | 95.0% | 5.0g |
$3313.0 | 2025-02-21 |
2-(bromomethyl)-5-nitro-1-benzofuran Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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